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Compound of Interest

10-O-Coumaroyl-10-O-
Compound Name: _
deacetylasperuloside

Cat. No.: B1164420

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific literature specifically detailing the biological activities, experimental
protocols, and signaling pathways of 10-O-Coumaroyl-10-O-deacetylasperuloside is
exceptionally scarce. This guide provides a comprehensive overview of the available
information on the compound itself, supplemented by a detailed analysis of its constituent
moieties—the coumaroyl group and deacetylasperuloside—and related iridoid compounds. The
potential biological activities are inferred from studies on these related molecules.

Introduction to 10-O-Coumaroyl-10-O-
deacetylasperuloside

10-O-Coumaroyl-10-O-deacetylasperuloside is an iridoid, a class of secondary metabolites
found in a variety of plants. Its chemical structure consists of a deacetylasperuloside core
esterified with a coumaroyl group at the C-10 position.

Chemical Properties:
e Molecular Formula: C2sH26012[1]
e Molecular Weight: 518.47 g/mol [1]

« CAS Number: 903519-82-4[1][2][3]
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Natural Occurrence: This compound has been reported to be isolated from Galium aparine L.
(Cleavers), a plant belonging to the Rubiaceae family.[1] Deacetylasperuloside, a core
component, has been identified in several other plant species, including Oldenlandia herbacea
var. herbacea and Galium rivale.[4][5]

Known Biological Activities and Therapeutic
Potential (Inferred)

Direct studies on the biological effects of 10-O-Coumaroyl-10-O-deacetylasperuloside are
not available in the current scientific literature. However, the activities of its constituent parts
and structurally similar compounds suggest potential pharmacological relevance.

2.1. Potential Anti-inflammatory Activity

Iridoids isolated from plants of the Morinda genus (Rubiaceae family), which are structurally
related to deacetylasperuloside, have demonstrated significant anti-inflammatory properties.[6]
[71[8][9] For instance, Morinda officinalis iridoid glycosides (MOIG) have been shown to
alleviate rheumatoid arthritis.[7]

e Mechanism of Action (Inferred from MOIG): MOIG exerts its anti-inflammatory effects by
inhibiting the NF-kB and JAK2/STAT3 signaling pathways.[7] It has also been found to
suppress the MAPK signaling pathway in LPS-induced RAW 264.7 cells.[7]

2.2. Potential Antioxidant and Cytoprotective Effects

The p-coumaroyl moiety is known to contribute significantly to the antioxidant and
cytoprotective effects of various natural compounds.[10][11] Studies comparing flavonoid
glycosides with and without a p-coumaroyl group have shown that its presence enhances
antioxidant activity.[10][11]

e Mechanism of Action (Inferred): The p-coumaroyl group can enhance electron-transfer and
hydrogen-atom-transfer-based antioxidant pathways.[10][11] It may also contribute to
cytoprotective effects through its iron-chelating properties.[10][11]

2.3. Potential Cytotoxic Activity
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Compounds containing a coumaroyl moiety have been investigated for their effects on cancer
cells. For example, N-(p-coumaroyl) serotonin has been shown to have antiproliferative and
cytotoxic activity against lung cancer cells.[12]

Quantitative Data from Related Compounds

The following tables summarize quantitative data from studies on compounds containing a p-
coumaroyl moiety or related iridoids. This data may provide an indication of the potential
potency of 10-O-Coumaroyl-10-O-deacetylasperuloside.

Table 1: Antioxidant Activity of Tiliroside (a flavonoid glycoside with a p-coumaroyl moiety)[10]

Astragalin (without

Assay Tiliroside ICso (M) coumaroyl moiety) ICso
(uM)

DPPHe Scavenging 333+1.2 50.1+2.1

ABTSe* Scavenging 158 +0.7 25615

*02~ Scavenging 224+1.1 41.3+1.8

Table 2: Cytotoxic Activity of N-(p-coumaroyl) Serotonin (CS) on H1299 Lung Cancer Cells[12]

Compound Concentration (uM) Effect

] Dose-dependent
N-(p-coumaroyl) Serotonin

100-400 antiproliferative and cytotoxic
(CS)
effects
N-(p-coumaroyl) Serotonin 400 Significant induction of
(C9) caspase-8 activity

Experimental Protocols for Key Assays on Related
Compounds

Detailed experimental methods for 10-O-Coumaroyl-10-O-deacetylasperuloside are not
available. The following are protocols used for assessing the biological activities of related
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compounds.

4.1. Antioxidant Activity Assays (used for Tiliroside)[10]

o DPPHe Radical Scavenging Assay:

[¢]

A solution of DPPHe in methanol is prepared.

[e]

The test compound is added to the DPPHe solution at various concentrations.

o

The mixture is incubated in the dark at room temperature.

[¢]

The absorbance is measured at a specific wavelength (e.g., 517 nm).

[e]

The scavenging activity is calculated as the percentage of DPPHe discoloration.
» ABTSe* Radical Scavenging Assay:

o ABTSe* radical cation is generated by reacting ABTS stock solution with potassium
persulfate.

o The ABTSe* solution is diluted with a buffer to a specific absorbance.

o The test compound is added to the ABTSe* solution.

o The absorbance is measured after a set incubation time.

o The percentage of inhibition of absorbance is calculated.
4.2. Cell Viability and Cytotoxicity Assay (MTT Assay, used for N-(p-coumaroyl) Serotonin)[12]
e Cells (e.g., H1299 lung cancer cells) are seeded in 96-well plates and allowed to adhere.

o The cells are treated with various concentrations of the test compound for a specified
duration (e.qg., 24, 48, 72 hours).

e MTT solution is added to each well and incubated to allow for the formation of formazan
crystals.
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e The supernatant is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the
formazan crystals.

e The absorbance is measured at a specific wavelength (e.g., 570 nm).

» Cell viability is expressed as a percentage of the control (untreated cells).

Signaling Pathways and Experimental Workflows
(Based on Related Compounds)

The following diagrams illustrate signaling pathways that are likely relevant to the potential
biological activities of 10-O-Coumaroyl-10-O-deacetylasperuloside, based on studies of
related iridoids and coumaroyl-containing compounds.
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Inferred Anti-inflammatory Signaling Pathway

10-O-Coumaroyl-
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(Inferred)

] ]
1 ]
1 1
1 ]
1 1
' :
I:Inhibition i Inhibition
i i
1 ]
1 1
1 1

IKK JAK2

Phosphorylates &
Hromotes Degradation Phosphorylates
Y
IKBa STAT3

inhibits
i

i Nucleus
1

InducesFr auo\.liptiuu rdpreesFran Llil.)tiull Franslocation Translocation

Pro-inflammatory
Gene Expression
(e.g., TNF-a, IL-6)

Click to download full resolution via product page

Caption: Inferred anti-inflammatory signaling pathway.
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Workflow for Assessing Antioxidant Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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